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Compound of Interest

Compound Name: 3-Oxo-3-phenylpropanoic acid

Cat. No.: B1214576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Oxo-3-phenylpropanoic acid, also known

by its common name, Benzoylacetic acid. It details its chemical and physical properties,

synthesis, and significant biological activities, with a focus on its applications in research and

drug development.

Chemical and Physical Properties
3-Oxo-3-phenylpropanoic acid is a β-keto acid that serves as a valuable synthetic

intermediate in organic chemistry.[1] Its identity and core physical characteristics are

summarized below.
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Property Value Source

IUPAC Name 3-oxo-3-phenylpropanoic acid [2]

Synonyms
Benzoylacetic Acid, 3-Keto-3-

phenylpropionic acid
[1][2]

CAS Number 614-20-0 [1][3]

Molecular Formula C₉H₈O₃ [1][2]

Molecular Weight 164.16 g/mol [1][2][3]

Melting Point 98-100 °C [4]

Boiling Point 349.1 °C at 760 mmHg [4]

Density 1.242 g/cm³ [4]
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Synthesis and Reactions
The most well-documented method for synthesizing 3-Oxo-3-phenylpropanoic acid is through

a Claisen condensation reaction.

This protocol describes the synthesis of 3-Oxo-3-phenylpropanoic acid from benzoyl chloride

and a malonic acid ester, a method detailed in patent literature.[1]

Objective: To synthesize 3-Oxo-3-phenylpropanoic acid.

Materials:

Benzoyl chloride

Diethyl malonate

Magnesium ethoxide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/97045
https://www.benchchem.com/product/b1214576
https://pubchem.ncbi.nlm.nih.gov/compound/97045
https://www.benchchem.com/product/b1214576
https://cymitquimica.com/products/54-OR1002943/614-20-0/3-oxo-3-phenylpropanoic-acid/
https://www.benchchem.com/product/b1214576
https://pubchem.ncbi.nlm.nih.gov/compound/97045
https://www.benchchem.com/product/b1214576
https://pubchem.ncbi.nlm.nih.gov/compound/97045
https://cymitquimica.com/products/54-OR1002943/614-20-0/3-oxo-3-phenylpropanoic-acid/
https://m.molbase.com/moldata/33438.html
https://m.molbase.com/moldata/33438.html
https://m.molbase.com/moldata/33438.html
https://pubchem.ncbi.nlm.nih.gov/compound/97045
https://www.benchchem.com/product/b1214576?utm_src=pdf-body
https://www.benchchem.com/product/b1214576?utm_src=pdf-body
https://www.benchchem.com/product/b1214576
https://www.benchchem.com/product/b1214576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Appropriate solvent (e.g., anhydrous ethanol, diethyl ether)

Hydrochloric acid (for hydrolysis and acidification)

Procedure:

Condensation: In a reaction vessel maintained at a temperature between -20°C and room

temperature, benzoyl chloride is reacted with diethyl malonate in the presence of magnesium

ethoxide.[1] This exothermic reaction forms the intermediate, diethyl benzoylmalonate.[1]

The reaction is typically allowed to proceed for 10–20 hours to ensure completion.[1]

Hydrolysis & Decarboxylation: The resulting diethyl benzoylmalonate is then subjected to

hydrolysis, followed by decarboxylation. This is typically achieved by heating the

intermediate with an acid, such as hydrochloric acid. This two-step process cleaves the ester

groups and removes one of the carboxyl groups as carbon dioxide, yielding the final product,

3-Oxo-3-phenylpropanoic acid.

Purification: The crude product can be purified by recrystallization from an appropriate

solvent to obtain high-purity 3-Oxo-3-phenylpropanoic acid.
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Synthesis Workflow of 3-Oxo-3-phenylpropanoic Acid

Reactants Reagents

Process

Products

Benzoyl Chloride

Claisen Condensation
(-20°C to RT, 10-20h)

Diethyl Malonate Magnesium Ethoxide

Intermediate:
Diethyl Benzoylmalonate

Hydrolysis &
Decarboxylation (Acid, Heat)

Final Product:
3-Oxo-3-phenylpropanoic Acid

Proposed Antibacterial Mechanism of Action

3-Oxo-3-phenylpropanoic Acid

Binding to Fatty Acid
Components of Cell Wall

interacts with

Gram-Positive Bacterium

Inhibition of Membrane
Lipid Synthesis

Increased Membrane
Permeability

Bacterial Cell Death
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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